Cas no 1429419-52-2 (methyl 1-(2-fluoroethyl)-1H-pyrazole-5-carboxylate)

• Product Name: methyl 1-(2-fluoroethyl)-1H-pyrazole-5-carboxylate
• CAS No: 1429419-52-2
• MF: C₇H₉FN₂O₂
• MW: 172.156965017319
• MDL: MFCD25371362
• CID: 5179977
• PubChem ID: 90485992
• Update Time: 2026-03-05

methyl 1-(2-fluoroethyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluoro-ethyl)-2H-pyrazole-3-carboxylic acid methyl ester
• methyl 1-(2-fluoroethyl)-1H-pyrazole-5-carboxylate
• 1H-Pyrazole-5-carboxylic acid, 1-(2-fluoroethyl)-, methyl ester

• MDL： MFCD25371362
• Inchi： 1S/C7H9FN2O2/c1-12-7(11)6-2-4-9-10(6)5-3-8/h2,4H,3,5H2,1H3
• InChI Key： OIIIWIYBZDATIV-UHFFFAOYSA-N
• SMILES： N1(CCF)C(C(OC)=O)=CC=N1

Computed Properties

• Exact Mass: 172.06480570g/mol
• Monoisotopic Mass: 172.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 1-(2-fluoroethyl)-1H-pyrazole-5-carboxylate

Methyl 1-(2-fluoroethyl)-1H-pyrazole-5-carboxylate (CAS No. 1429419-52-2): A Comprehensive Overview

Methyl 1-(2-fluoroethyl)-1H-pyrazole-5-carboxylate, a compound with the chemical identifier CAS No. 1429419-52-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of methyl 1-(2-fluoroethyl)-1H-pyrazole-5-carboxylate incorporates a pyrazole core, which is a heterocyclic aromatic ring system known for its broad spectrum of biological activities.

The pyrazole moiety is particularly noteworthy for its versatility in medicinal chemistry. Pyrazole derivatives have been extensively studied for their pharmacological properties, including anti-inflammatory, antimicrobial, and antiviral effects. The introduction of a fluoroethyl group at the 2-position of the pyrazole ring in this compound enhances its pharmacokinetic profile, potentially improving bioavailability and metabolic stability. This modification is a strategic approach often employed in drug design to optimize therapeutic efficacy.

The carboxylate ester group at the 5-position of the pyrazole ring further contributes to the compound's chemical diversity. This functional group not only influences the solubility and reactivity of the molecule but also opens up possibilities for further chemical modifications. In drug development, such functional groups are often utilized to enhance binding affinity to biological targets or to facilitate the synthesis of more complex derivatives.

Recent research in the field of heterocyclic chemistry has highlighted the importance of fluorinated pyrazole derivatives in medicinal applications. The fluorine atom, being highly electronegative, can significantly influence the electronic properties of adjacent atoms, thereby modulating the biological activity of the molecule. Studies have shown that fluorine substitution can enhance metabolic stability, reduce susceptibility to enzymatic degradation, and improve binding interactions with biological targets. These attributes make methyl 1-(2-fluoroethyl)-1H-pyrazole-5-carboxylate a promising candidate for further investigation.

In addition to its structural significance, methyl 1-(2-fluoroethyl)-1H-pyrazole-5-carboxylate has shown potential in preclinical studies as a lead compound for various therapeutic applications. For instance, its ability to interact with specific enzymes and receptors has been explored in the context of developing treatments for neurological disorders. The pyrazole core's interaction with biological systems is well-documented, and modifications such as those seen in this compound can lead to novel pharmacological effects.

The synthesis of methyl 1-(2-fluoroethyl)-1H-pyrazole-5-carboxylate involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of fluoroethyl halides and subsequent reactions with pyrazole derivatives to introduce the desired functional groups. Advanced synthetic techniques, including cross-coupling reactions and palladium catalysis, are often employed to achieve high yields and purity.

The pharmacological evaluation of this compound has revealed intriguing properties that warrant further exploration. In vitro studies have demonstrated its potential as an inhibitor of certain key enzymes involved in inflammatory pathways. This suggests that it may have therapeutic applications in conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, preliminary data indicate that it may exhibit antimicrobial activity against resistant strains of bacteria, making it a valuable candidate for developing new antibiotics.

The safety profile of methyl 1-(2-fluoroethyl)-1H-pyrazole-5-carboxylate is another critical aspect that requires thorough investigation. While preclinical studies have provided initial insights into its toxicity and side effects, comprehensive toxicological assessments are necessary to ensure its safety for human use. These studies will help determine appropriate dosing regimens and identify any potential long-term health risks associated with its use.

The development of new pharmaceuticals is a complex process that involves collaboration across multiple disciplines, including chemistry, biology, pharmacology, and medicine. The case of methyl 1-(2-fluoroethyl)-1H-pyrazole-5-carboxylate exemplifies how advancements in chemical synthesis and molecular design can lead to novel therapeutic agents with significant clinical implications. As research continues to uncover new applications for this compound, it holds promise for addressing unmet medical needs and improving patient outcomes.

In conclusion, methyl 1-(2-fluoroethyl)-1H-pyrazole-5-carboxylate (CAS No. 1429419-52-2) represents a compelling example of how structural innovation in medicinal chemistry can yield compounds with diverse biological activities and therapeutic potential. Its unique combination of functional groups and favorable pharmacokinetic properties make it an attractive candidate for further development in drug discovery programs. As our understanding of its mechanisms of action continues to evolve, so too will its potential applications in medicine.